Cas no 161192-29-6 (4-[(3-methoxyphenyl)methoxy]benzaldehyde)

• Product Name: 4-[(3-methoxyphenyl)methoxy]benzaldehyde
• CAS No: 161192-29-6
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD03422468
• CID: 1067094
• PubChem ID: 3836890
• Update Time: 2025-04-20

4-[(3-methoxyphenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-((3-Methoxybenzyl)oxy)benzaldehyde
• 4-[(3-Methoxybenzyl)oxy]benzaldehyde
• 4-[(3-methoxyphenyl)methoxy]benzaldehyde
• AC1MYSI4
• ALBB-001327
• BBL016213
• CTK4D0768
• MolPort-000-889-785
• Oprea1_150506
• SBB020858
• 4-[(3-methoxybenzyl)oxy]benzaldehyde(SALTDATA: FREE)
• 1266622
• IVK
• STK349173
• DTXSID30397112
• VS-05219
• CS-0217904
• 161192-29-6
• Z26335566
• MFCD03422468
• SCHEMBL6687219
• 4-(3-methoxy-benzyloxy)-benzaldehyde
• EN300-92330
• Benzaldehyde, 4-[(3-methoxyphenyl)methoxy]-
• AKOS000180847
• QWOBYPRZSFOAJQ-UHFFFAOYSA-N
• IVK/1266622

• MDL： MFCD03422468
• Inchi： 1S/C15H14O3/c1-17-15-4-2-3-13(9-15)11-18-14-7-5-12(10-16)6-8-14/h2-10H,11H2,1H3
• InChI Key： QWOBYPRZSFOAJQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 242.09400
• Monoisotopic Mass: 242.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.154
• Boiling Point: 403.8°C at 760 mmHg
• Flash Point: 189.6°C
• Refractive Index: 1.59
• PSA: 35.53000
• LogP: 3.08670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives